Cas no 1822558-06-4 (Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate)

• Product Name: Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate
• CAS No: 1822558-06-4
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 6192836
• PubChem ID: 85132291
• Update Time: 2025-06-10

Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL243626
• tert-butyl N-[1-(hydroxycarbamoyl)ethyl]carbamate
• HBFDUJZFUCYOBH-UHFFFAOYSA-N
• 1822558-06-4
• tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate
• EN300-6498013
• Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate

• Inchi： 1S/C8H16N2O4/c1-5(6(11)10-13)9-7(12)14-8(2,3)4/h5,13H,1-4H3,(H,9,12)(H,10,11)
• InChI Key： HBFDUJZFUCYOBH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NO)=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.7Ų

Additional information on Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate

Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate: A Comprehensive Overview

Tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate (CAS No. 1822558-06-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as an intermediate in chemical synthesis. The tert-butyl group plays a crucial role in modulating the physical and chemical properties of the molecule, making it a valuable component in various research and industrial settings.

Recent studies have highlighted the importance of tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate in the context of enzyme inhibition and drug delivery systems. Researchers have explored its ability to interact with specific biological targets, such as proteases and kinases, which are critical in disease pathways. The hydroxycarbamoyl group within the molecule has been shown to enhance bioavailability and stability, making it a promising candidate for therapeutic interventions.

The synthesis of tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. These methods have been optimized to ensure high yields and purity, which are essential for its use in preclinical studies. The compound's physical properties, such as melting point and solubility, have been extensively characterized, providing valuable insights into its behavior under different conditions.

In terms of applications, tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate has shown potential as a precursor for more complex molecules. Its ability to undergo further functionalization without compromising stability makes it a versatile building block in organic synthesis. Recent advancements in green chemistry have also led to the exploration of environmentally friendly methods for synthesizing this compound, aligning with global sustainability goals.

The biological evaluation of tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate has revealed its efficacy in inhibiting certain enzymatic activities, which could be leveraged for treating conditions such as inflammation and neurodegenerative diseases. Preclinical data suggest that the compound exhibits favorable pharmacokinetic profiles, including good absorption and reduced toxicity, which are critical factors for drug candidates.

Moreover, the integration of tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate into advanced drug delivery systems has been explored. Its ability to form stable complexes with other molecules enhances its utility in targeted therapies, where precise delivery to specific tissues or cells is required. This opens up new avenues for personalized medicine and improves treatment outcomes.

The latest research on tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate also emphasizes its role in combinatorial chemistry. By incorporating this compound into libraries of potential drug candidates, researchers can accelerate the discovery of novel therapeutic agents. The compound's structural flexibility allows for extensive modifications, enabling the creation of diverse chemical entities with varying biological activities.

In conclusion, tert-butyl 1-(hydroxycarbamoyl)ethylcarbamate (CAS No. 1822558-06-4) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern drug discovery and development.